Cas no 20266-00-6 (2-chloro-1-(pyrrolidin-1-yl)ethan-1-one)

2-Chloro-1-(pyrrolidin-1-yl)ethan-1-one is a versatile organic compound featuring a chloroacetyl group bound to a pyrrolidine ring. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electrophilic (chloro) and nucleophilic (pyrrolidine) moieties allows for selective reactivity in substitution and condensation reactions. Its well-defined molecular framework ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for achieving high yields in downstream applications. Suitable for use in research and industrial-scale processes requiring precise functional group transformations.
2-chloro-1-(pyrrolidin-1-yl)ethan-1-one structure
20266-00-6 structure
Product Name:2-chloro-1-(pyrrolidin-1-yl)ethan-1-one
CAS No:20266-00-6
MF:C6H10ClNO
MW:147.6027
MDL:MFCD01217237
CID:265815
PubChem ID:253662354
Update Time:2025-10-29

2-chloro-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(pyrrolidin-1-yl)ethanone
    • 1-(Chloroacetyl)pyrrolidine
    • 1-(Chloroacetyl)Pyrrolin-1-Ylethanone
    • 2-chloro-1-(1-pyrrolidinyl)Ethanone
    • 2-CHLORO-1-PYRROLIDIN-1-YL-ETHANONE
    • Ethanone,2-chloro-1-(1-pyrrolidinyl)-
    • 2-chloro-1-pyrrolidin-1-ylethanone
    • Pyrrolidine, 1-(chloroacetyl)-
    • 2-Chloro-1-pyrrolidin-1yl-ethanone
    • 2-chloro-1-(pyrrolidin-1-yl)ethan-1-one
    • 2-chloro-1-pyrrolidinylethan-1-one
    • Chloroacetylpyrrolidine
    • N-chloroacetylpyrrolidine
    • N-chloroacetyl-pyrrolidine
    • N-(chloroacetyl)pyrrolidine
    • alpha-Chloroacetyl pyrrolidine
    • N-(2-
    • MFCD01217237
    • N-(2-chloroacetyl)pyrrolidine
    • C2948
    • n-chloromethylcarbonylpyrrolidine
    • 1-(Chloroacetyl)pyrrolidine, AldrichCPR
    • EN300-01767
    • B4E8TP2MLS
    • CS-0037280
    • AS-10036
    • Ethanone, 2-chloro-1-(1-pyrrolidinyl)-
    • SY008143
    • 20266-00-6
    • SCHEMBL69354
    • J-508619
    • AI3-36314
    • NS00026563
    • 2-chloro-1-(pyrrolidin-1-yl) ethanone
    • UNII-B4E8TP2MLS
    • F2190-0188
    • DTXSID20174111
    • AT-057/40280521
    • AKOS000266944
    • STK499893
    • 1-(pyrrolidin-1-yl)-2-chloroethanone
    • DTXCID9096602
    • ALBB-006048
    • EINECS 243-658-6
    • Z56896279
    • pyrrolidylcarbonylmethyl chloride
    • MDL： MFCD01217237
    • Inchi： 1S/C6H10ClNO/c7-5-6(9)8-3-1-2-4-8/h1-5H2
    • InChI Key： AAOSLLBWWRKJIR-UHFFFAOYSA-N
    • SMILES： ClC([H])([H])C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

  • Exact Mass: 147.04500
  • Monoisotopic Mass: 147.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 0.8

Experimental Properties

  • Melting Point: 44.0 to 48.0 deg-C
  • Boiling Point: 105°C/1.3mmHg(lit.)
  • PSA: 20.31000
  • LogP: 0.78550

2-chloro-1-(pyrrolidin-1-yl)ethan-1-one Security Information

2-chloro-1-(pyrrolidin-1-yl)ethan-1-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-chloro-1-(pyrrolidin-1-yl)ethan-1-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:20266-00-6)1-(氯乙酰基)吡咯啶
Order Number:LE25861028
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
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Price ($):Inquiry
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